Cas no 22418-64-0 (3-methyl-1-[(3-methylbutoxy)methoxy]butane)

• Product name: 3-methyl-1-[(3-methylbutoxy)methoxy]butane
• CAS No: 22418-64-0
• MF: C₁₁H₂₄O₂
• MW: 188.30706
• CID: 1409729
• PubChem ID: 568150

3-methyl-1-[(3-methylbutoxy)methoxy]butane Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[(3-methylbutoxy)methoxy]butane
• 1-[(Isopentyloxy)methoxy]-3-methylbutane
• butane, 1,1'-[methylenebis(oxy)]bis[3-methyl-
• 1,1a(2)-[Methylenebis(oxy)]bis[3-methylbutane]
• AKOS034834164
• 1-[(Isopentyloxy)methoxy]-3-methylbutane #
• SCHEMBL6179192
• 3-methyl-1-(3-methylbutoxymethoxy)butane
• DTXSID00945083
• 22418-64-0

• Inchi： InChI=1S/C11H24O2/c1-10(2)5-7-12-9-13-8-6-11(3)4/h10-11H,5-9H2,1-4H3
• InChI Key： JTMQIYSIXSMCKE-UHFFFAOYSA-N
• SMILES： CC(C)CCOCOCCC(C)C

Computed Properties

• Exact Mass: 188.17772
• Monoisotopic Mass: 188.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 18.46